4-Chloro-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid

• IUPAC Name: 4-chloro-6-oxo-1-phenylpyridazine-3-carboxylic acid
• InChI: InChI=1S/C11H7ClN2O3/c12-8-6-9(15)14(13-10(8)11(16)17)7-4-2-1-3-5-7/h1-6H,(H,16,17)
• InChI Key: YTIMCBIDXRPLPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)O)Cl
• Molecular Formula: C11H7ClN2O3
• Molecular Weight: 250.64 g/mol

Description

4-Chloro-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid, also known as CPDC, is a heterocyclic compound that belongs to the class of pyridazine carboxylic acids. It is a carboxylic acid derivative and can be used as an intermediate in organic synthesis.

Synthesis Analysis

The synthesis of 4-Chloro-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid involves several steps. One millimole of tricyanopyridine and 1.2 mmol of iodopropane were dissolved in 20 mL of acetonitrile, refluxed for 15 h, and the 3-cyano-1-propylpyridin-1-ium was obtained after vacuum filtration. The product of the previous step (1 mmol) was dissolved in 40 mL acetone, and then 2 mmol phenyl magnesium bromide was added drop by drop under the condition of avoiding light.

Molecular Structure Analysis

The molecular formula of 4-Chloro-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid is C11H7ClN2O3. The crystal structure of a similar compound, 6-oxo-4-phenyl-1-propyl-1,6-dihydropyridine-3-carbonitrile, has been determined to be orthorhombic, with a = 7.6510 (15) Å, b = 11.465 (2) Å, c = 14.526 (3) Å, V = 1274.2 (4) Å 3, Z = 4.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 4-Chloro-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid include the reaction of tricyanopyridine with iodopropane, followed by the reaction of the resulting product with phenyl magnesium bromide.

Physical And Chemical Properties Analysis

The physical form of 4-Chloro-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid is solid. The molecular weight is 250.64.

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, inhaled, or in contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, and storing in a cool place.